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Compound of Interest

Compound Name: N-Fmoc-L-threonine obo ester
CAS No.: 148150-71-4
Cat. No.: B136632
Get Quote
. J

Executive Summary & Immediate Action

Status: Hazardous Chemical Waste (Strictly Non-Sewerable) Primary Disposal Method: High-
Temperature Incineration via Licensed Contractor Chemical Class: Protected Amino Acid /
Ortho Ester Derivative

N-Fmoc-L-threonine OBO ester refers to the 4-methyl-2,6,7-trioxabicyclo[2.2.2]octyl (OBO)
ester derivative of Fmoc-threonine. Unlike standard active esters (e.g., OBt, OSu), the OBO
group is a protecting group designed to be stable against strong bases and nucleophiles but is
acid-labile [1].

Critical Warning: Do not attempt to neutralize this compound using standard base treatments
(e.g., piperidine) intended for Fmoc removal. The OBO ester moiety will remain intact, and the
resulting free amine may undergo unwanted cyclization or polymerization. Incineration is the
only validated disposal route.

Chemical Safety & Hazard Identification
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Before handling waste, you must understand the specific stability profile of the OBO ester to
prevent accidental mobilization of the toxin.

Chemical Profile

Feature Description

N-Fmoc-L-threonine 4-methyl-2,6,7-
Compound Name ] )
trioxabicyclo[2.2.2]octyl ester

Fmoc: Base-labile carbamate (Aquatic
Functional Groups Toxin).OBO Ester: Acid-labile ortho ester
(Bicyclic ether).[1]

High Base Stability: Resistant to

Stability saponification.Acid Sensitivity: Hydrolyzes in
TFA/DCM [2].
Physical State Typically a white to off-white crystalline solid.

Hazard Matrix (GHS Classification)

While specific toxicological data for the OBO derivative is limited, it must be handled according

to the hazard profile of the parent Fmoc-amino acid class:

e H413: May cause long-lasting harmful effects to aquatic life (Fmoc moiety) [3].[2]
e H317: May cause an allergic skin reaction (Sensitizer).

o H315/H319: Causes skin and serious eye irritation.

Waste Segregation & Disposal Workflow

This protocol ensures compliance with EPA (RCRA) and local EHS regulations for "P-listed" or

characteristic hazardous wastes.

Decision Logic: Solid vs. Liquid Waste

The OBO ester is typically a solid. However, if it is dissolved in solvent (e.g., during HPLC
purification or synthesis), the solvent dictates the waste stream.
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Figure 1: Decision tree for segregating N-Fmoc-L-threonine OBO ester waste. Correct
segregation prevents costly cross-contamination of waste streams.

Step-by-Step Disposal Procedure
Scenario A: Solid Waste (Pure Compound or Scavenged Resin)

o Containment: Place the solid material into a screw-cap wide-mouth jar or a high-density
polyethylene (HDPE) bag.

o Secondary Containment: If bagging, double-bag the material to prevent puncture.
» Labeling: Affix a hazardous waste tag.

o Chemical Name: N-Fmoc-L-Threonine OBO Ester.[2]

o Constituents: 100% Organic Solid.

o Hazards: Irritant, Aquatic Toxin.

o Storage: Store in a satellite accumulation area (SAA) away from oxidizers (e.g., nitric acid)
and strong acids (which can hydrolyze the OBO group exothermically).

Scenario B: Liquid Waste (Reaction Mixtures/HPLC Eluents)

o Solvent Identification: Determine if the carrier solvent is halogenated (DCM) or non-
halogenated (DMF, Methanol).

o Transfer: Pour into the appropriate carboy (HDPE or Glass). Do not fill >90% capacity.
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» Rinsing: Triple-rinse the original container with the compatible solvent and add rinsate to the
waste carboy.

o Cap & Tag: Ensure the cap is vented if there is any risk of ongoing reaction (unlikely with
stable OBO esters, but standard practice).

Scientific Context: Why Incineration? (Deactivation
Logic)

As a scientist, you might ask: Can | chemically deactivate this on the bench?

Recommendation:No. Bench-top deactivation is unnecessary and potentially hazardous for this
specific compound.

Mechanism of Stability

The OBO (2,6,7-trioxabicyclo[2.2.2]octyl) group functions as a "masked" carboxylate.

» Base Resistance: Unlike active esters (e.g., -OBt) which hydrolyze rapidly in high pH, the
OBO cage structure is sterically hindered and electronically stable against hydroxide attack
[4]. Treating it with bleach or base (standard decontamination) will not degrade the ester
core.

¢ Acid Hydrolysis: The OBO group requires strong acid (TFA) and water to open the ring,
yielding the amino acid ester and a triol [5]. This process generates heat and requires volatile
acids, increasing the risk profile without reducing the waste volume.

Therefore, high-temperature incineration (>850°C) is the only method that guarantees complete
mineralization of the fluorinated (Fmoc) and bicyclic (OBO) components.

Emergency Procedures: Spillage
In the event of a benchtop spill of solid N-Fmoc-L-threonine OBO ester:

o PPE: Wear nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95) is
recommended if dust is visible.
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e Dry Clean-up: Do not wet the powder (avoids creating a sticky slurry). Gently sweep the solid
into a dustpan or use a HEPA vacuum.

e Surface Decontamination:

o Wipe the surface with a paper towel soaked in Ethanol or Isopropanol (to solubilize the
organic ester).

o Follow with a soap and water wash.[3][4][5][6]

» Disposal of Debris: All paper towels, gloves, and sweepings must go into the Solid
Hazardous Waste bin, not the regular trash.

Variant Check: "OBO" vs. "OBt" vs. "OtBu"

Ensure you have identified the correct chemical, as "obo" is a common typo.

Abbreviation Chemical Name Reactivity Disposal Note

o Stable to Base / Acid ) )
OBO Ortho Ester (Bicyclic) Labil Follow this guide.
abile

DANGER: Wet with

Explosive Risk (Dry) /  water immediately. Do

OBt Benzotriazole Ester )
Reactive not store dry OBt
esters long-term.
Standard organic
OtBu tert-Butyl Ester Stable / Acid Labile waste (same as
OBO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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